Cas no 1368494-01-2 (3-amino-1-(1H-indol-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(1H-indol-3-yl)propan-1-ol
• CAS No: 1368494-01-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5872157
• PubChem ID: 82281300
• Update Time: 2025-11-05

3-amino-1-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(1H-indol-3-yl)-propan-1-ol
• 1H-Indole-3-methanol, α-(2-aminoethyl)-
• 3-amino-1-(1H-indol-3-yl)propan-1-ol
• 1368494-01-2
• EN300-1869638

• Inchi： 1S/C11H14N2O/c12-6-5-11(14)9-7-13-10-4-2-1-3-8(9)10/h1-4,7,11,13-14H,5-6,12H2
• InChI Key： AINPXGMCAAJCRL-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(O)CCN

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 432.4±35.0 °C(Predicted)
• pka: 14.88±0.20(Predicted)

Additional information on 3-amino-1-(1H-indol-3-yl)propan-1-ol

Recent Advances in the Study of 3-amino-1-(1H-indol-3-yl)propan-1-ol (CAS: 1368494-01-2): A Comprehensive Research Brief

3-amino-1-(1H-indol-3-yl)propan-1-ol (CAS: 1368494-01-2) is a bioactive indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and cancer. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 3-amino-1-(1H-indol-3-yl)propan-1-ol has been optimized in recent years, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation to achieve enantioselective synthesis, which is critical for its biological activity. The study reported a yield of 85% and high enantiomeric excess (ee > 95%), making this method a viable option for large-scale production.

Pharmacological investigations have revealed that 3-amino-1-(1H-indol-3-yl)propan-1-ol exhibits potent activity as a serotonin receptor modulator. In vitro and in vivo studies have shown its ability to cross the blood-brain barrier and interact with 5-HT_1A and 5-HT_2A receptors, suggesting potential applications in treating anxiety and depression. A 2024 preclinical trial highlighted its anxiolytic effects in rodent models, with minimal side effects compared to traditional SSRIs.

In the realm of oncology, this compound has shown promise as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. A recent study in Cancer Research demonstrated that 3-amino-1-(1H-indol-3-yl)propan-1-ol selectively targets HDAC6, leading to apoptosis in multiple myeloma cells. The compound's unique structural features, including the indole moiety, contribute to its specificity and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 3-amino-1-(1H-indol-3-yl)propan-1-ol. Issues such as metabolic stability and long-term toxicity require further investigation. Ongoing research is exploring prodrug strategies and formulation improvements to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development as a therapeutic agent.

In conclusion, 3-amino-1-(1H-indol-3-yl)propan-1-ol (CAS: 1368494-01-2) represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and oncological contexts underscores its value in drug discovery. Future studies should focus on optimizing its properties and advancing it through clinical trials to realize its full potential in medicine.